Cas no 5382-42-3 (2-Quinolinecarboxamide)

2-Quinolinecarboxamide is a heterocyclic organic compound featuring a quinoline core substituted with a carboxamide functional group at the 2-position. This structure imparts versatility in synthetic and medicinal chemistry, serving as a key intermediate for pharmaceuticals, agrochemicals, and coordination chemistry. Its rigid quinoline scaffold enhances binding affinity in molecular interactions, while the carboxamide group offers reactivity for further derivatization. The compound is valued for its stability, solubility in common organic solvents, and compatibility with diverse reaction conditions. Its applications include the development of antimicrobial, anticancer, and anti-inflammatory agents, as well as ligands for catalytic systems. High purity grades ensure reproducibility in research and industrial processes.

2-Quinolinecarboxamide structure

Product Name:2-Quinolinecarboxamide

CAS No:5382-42-3

MF:C₁₀H₈N₂O

MW:172.18332195282

MDL:MFCD01366548

CID:1113619

PubChem ID:145787

Update Time:2025-05-28

2-Quinolinecarboxamide Chemical and Physical Properties

Names and Identifiers

- 2-Quinolinecarboxamide
- Quinoline-2-carboxamide
- 2-formamidoquinoline
- 2-quinaldamide
- Quinoline-2-carboxylic acid amide
- quinolinecarboxamide
- quinolinyl-2-carboxamide
- ZEXKKIXCRDTKBF-UHFFFAOYSA-N
- SCHEMBL367913
- DTXSID40202102
- SCHEMBL9596544
- CS-0155992
- Z33546469
- DB-071746
- TS-02342
- D83418
- 5382-42-3
- MFCD01366548
- quinoline carboxamide
- AKOS008937524
- aminocarbonylquinoline
- SB67698
- DTXCID00124593
- MDL： MFCD01366548
- Inchi： 1S/C10H8N2O/c11-10(13)9-6-5-7-3-1-2-4-8(7)12-9/h1-6H,(H2,11,13)
- InChI Key： ZEXKKIXCRDTKBF-UHFFFAOYSA-N
- SMILES： O=C(C1=CC=C2C=CC=CC2=N1)N

Computed Properties

Exact Mass: 172.06400
Monoisotopic Mass: 172.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 56Å²

Experimental Properties

Density: 1.27
Boiling Point: 421.3°C at 760 mmHg
Flash Point: 208.6°C
Refractive Index: 1.678
PSA: 55.98000
LogP: 2.03400

2-Quinolinecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MI061-250mg	2-Quinolinecarboxamide	5382-42-3	97%	250mg	719CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MI061-100mg	2-Quinolinecarboxamide	5382-42-3	97%	100mg	309CNY	2021-05-07
abcr	AB548369-250 mg	Quinoline-2-carboxamide; .	5382-42-3		250MG	€213.00	2023-04-13
abcr	AB548369-1 g	Quinoline-2-carboxamide; .	5382-42-3		1g	€436.50	2023-04-13
Chemenu	CM239078-1g	Quinoline-2-carboxamide	5382-42-3	97%	1g	$387	2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X22455-250mg	Quinoline-2-carboxamide	5382-42-3	97%	250mg	¥528.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X22455-1g	Quinoline-2-carboxamide	5382-42-3	97%	1g	¥1320.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X22455-100mg	Quinoline-2-carboxamide	5382-42-3	97%	100mg	¥314.0	2024-07-18
Chemenu	CM239078-250mg	Quinoline-2-carboxamide	5382-42-3	97%	250mg	$106	2022-08-31
Chemenu	CM239078-1g	Quinoline-2-carboxamide	5382-42-3	97%	1g	$259	2022-08-31